Cas no 1361791-29-8 (Methyl 2-chloro-5-(2,5-dichlorophenyl)isonicotinate)

• Product Name: Methyl 2-chloro-5-(2,5-dichlorophenyl)isonicotinate
• CAS No: 1361791-29-8
• MF: C₁₃H₈Cl₃NO₂
• MW: 316.567120552063
• CID: 4926114
• Update Time: 2025-05-21

Methyl 2-chloro-5-(2,5-dichlorophenyl)isonicotinate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-chloro-5-(2,5-dichlorophenyl)isonicotinate

• Inchi： 1S/C13H8Cl3NO2/c1-19-13(18)9-5-12(16)17-6-10(9)8-4-7(14)2-3-11(8)15/h2-6H,1H3
• InChI Key： VCYYYBXRBBUEOZ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C1C=NC(=CC=1C(=O)OC)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 329
• XLogP3: 4.5
• Topological Polar Surface Area: 39.2

Additional information on Methyl 2-chloro-5-(2,5-dichlorophenyl)isonicotinate

Research Brief on Methyl 2-chloro-5-(2,5-dichlorophenyl)isonicotinate (CAS: 1361791-29-8): Recent Advances and Applications

Methyl 2-chloro-5-(2,5-dichlorophenyl)isonicotinate (CAS: 1361791-29-8) is a chemically synthesized compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has been explored for its potential applications in drug discovery and development. Recent studies have focused on its role as an intermediate in the synthesis of biologically active molecules, particularly in the context of antimicrobial and anticancer agents. The compound's distinct chlorinated aromatic and pyridine moieties contribute to its reactivity and potential interactions with biological targets.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the utility of Methyl 2-chloro-5-(2,5-dichlorophenyl)isonicotinate as a key intermediate in the synthesis of novel kinase inhibitors. The study highlighted the compound's versatility in facilitating the introduction of diverse functional groups, enabling the development of compounds with enhanced selectivity and potency against specific kinase targets. The researchers employed a combination of computational modeling and synthetic chemistry to optimize the reaction pathways, achieving high yields and purity of the desired products. These findings underscore the compound's potential in streamlining the synthesis of complex pharmacophores.

Another notable advancement was reported in a 2024 preprint article on bioRxiv, where Methyl 2-chloro-5-(2,5-dichlorophenyl)isonicotinate was utilized in the development of a new class of antimicrobial agents. The study demonstrated that derivatives of this compound exhibited potent activity against multidrug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA) and Pseudomonas aeruginosa. Mechanistic studies revealed that these derivatives interfere with bacterial cell wall synthesis, a target that remains underutilized in current antimicrobial therapies. The researchers emphasized the compound's potential as a scaffold for designing next-generation antibiotics to address the growing threat of antimicrobial resistance.

Beyond its applications in drug discovery, Methyl 2-chloro-5-(2,5-dichlorophenyl)isonicotinate has also been explored in materials science. A recent study in ACS Applied Materials & Interfaces (2024) described its use as a building block for organic semiconductors. The compound's electron-withdrawing properties and stability under various conditions make it a promising candidate for developing advanced materials with applications in optoelectronics and sensing technologies. This interdisciplinary approach highlights the compound's broad utility beyond traditional pharmaceutical applications.

In conclusion, Methyl 2-chloro-5-(2,5-dichlorophenyl)isonicotinate (CAS: 1361791-29-8) continues to be a valuable compound in chemical biology and pharmaceutical research. Its versatility as an intermediate, coupled with its potential in drug discovery and materials science, positions it as a compound of significant interest for future studies. Ongoing research is expected to further elucidate its mechanisms of action and expand its applications, contributing to advancements in both healthcare and technology.